3-Chloro-5-(3-fluorophenyl)phenol, 95%
Overview
Description
3-Chloro-5-(3-fluorophenyl)phenol, 95% (3-CFPh-95%) is a chemical compound with a wide range of applications in scientific research. It is a stable, colorless solid with a melting point of 162-164°C, and is soluble in organic solvents such as ethanol and acetone. 3-CFPh-95% is a versatile compound that can be used in numerous synthetic and biochemical applications, including as a reagent for synthesis, as a fluorescent probe, and as a biological probe for studying the interaction of proteins and other molecules.
Scientific Research Applications
3-CFPh-95% has a wide range of applications in scientific research. It has been used as a reagent for synthesis, as a fluorescent probe, and as a biological probe for studying the interaction of proteins and other molecules. For example, 3-CFPh-95% has been used in the synthesis of various organic compounds, such as 2-chloro-4-fluorophenylacetic acid, which can be used in the synthesis of drugs and other pharmaceuticals. Additionally, 3-CFPh-95% has been used as a fluorescent probe to study the structure and dynamics of proteins and other molecules. Finally, 3-CFPh-95% has been used as a biological probe to study the interaction of proteins and other molecules.
Mechanism of Action
The mechanism of action of 3-CFPh-95% is not well understood. However, it is known that 3-CFPh-95% is a fluorescent probe, meaning that it can absorb light of a specific wavelength and emit light of a different wavelength. This property allows it to be used to study the structure and dynamics of proteins and other molecules. Additionally, 3-CFPh-95% can be used as a biological probe to study the interaction of proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CFPh-95% have not been extensively studied. However, it is known that 3-CFPh-95% can be used as a fluorescent probe to study the structure and dynamics of proteins and other molecules. Additionally, 3-CFPh-95% can be used as a biological probe to study the interaction of proteins and other molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 3-CFPh-95% in lab experiments include its stability, its solubility in organic solvents, and its versatility as a reagent for synthesis, a fluorescent probe, and a biological probe. Additionally, 3-CFPh-95% can be synthesized with high yields and purity. On the other hand, the limitations of using 3-CFPh-95% in lab experiments include its lack of specificity, as it can interact with a variety of proteins and other molecules. Additionally, the mechanism of action of 3-CFPh-95% is not well understood, and the biochemical and physiological effects of 3-CFPh-95% have not been extensively studied.
Future Directions
There are numerous potential future directions for 3-CFPh-95%. These include further research into the mechanism of action of 3-CFPh-95%, the biochemical and physiological effects of 3-CFPh-95%, and the development of more specific probes for studying the interaction of proteins and other molecules. Additionally, further research into the synthesis of 3-CFPh-95% could lead to the development of more efficient and cost-effective methods for its synthesis. Finally, 3-CFPh-95% could be used in the synthesis of other compounds, such as drugs and other pharmaceuticals.
Synthesis Methods
3-CFPh-95% can be synthesized by the reaction of 3-chloro-5-hydroxyphenylacetic acid with 3-fluorophenylmagnesium bromide. The reaction proceeds in a two-step process, beginning with the formation of the Grignard reagent, 3-fluorophenylmagnesium bromide, followed by the reaction of the Grignard reagent with 3-chloro-5-hydroxyphenylacetic acid. The final product is the desired 3-CFPh-95%. This method is simple and efficient, and it allows for the synthesis of 3-CFPh-95% with high yields and purity.
properties
IUPAC Name |
3-chloro-5-(3-fluorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClFO/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDWMPVCKNNMFRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CC(=CC(=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClFO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70685843 |
Source
|
| Record name | 5-Chloro-3'-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-(3-fluorophenyl)phenol | |
CAS RN |
1261899-11-9 |
Source
|
| Record name | 5-Chloro-3'-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70685843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
